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Compound of Interest

Compound Name: Ethyl gentisate

Cat. No.: B162907

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical formula,
and physicochemical properties of ethyl gentisate, more formally known as ethyl 2,5-
dihydroxybenzoate. It includes a detailed experimental protocol for its synthesis, a summary of
its potential biological activities, and a plausible signaling pathway illustrating its antioxidant
and anti-inflammatory mechanisms.

Molecular Structure and Formula

Ethyl gentisate is the ethyl ester of gentisic acid (2,5-dihydroxybenzoic acid). The
esterification occurs at the carboxylic acid group, resulting in the chemical formula CoH100a.

IUPAC Name: ethyl 2,5-dihydroxybenzoate[1] Synonyms: Ethyl gentisate, Gentisic acid ethyl
ester, 2,5-Dihydroxybenzoic acid ethyl ester[1] CAS Number: 3943-91-7[1] Molecular Formula:
CoH1004[1]

The molecular structure consists of a benzene ring substituted with two hydroxyl (-OH) groups
at positions 2 and 5, and an ethyl ester group (-COOCH2CH?s) at position 1.

Molecular Structure of Ethyl Gentisate

Caption: 2D structure of the ethyl gentisate molecule.
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Physicochemical Data

The following table summarizes the key quantitative data for ethyl 2,5-dihydroxybenzoate.

Property Value Reference
Molecular Weight 182.17 g/mol [1]
Appearance Solid

Melting Point 77-81 °C

Assay 97%

1S/C9H1004/c1-2-13-9(12)7-

InChl 5-6(10)3-4-8(7)11/h3-5,10- [1]
11H,2H2,1H3
GCUPAENRSCPHBM-

InChiKey [1]

UHFFFAOYSA-N

SMILES CCOC(=0O)clcc(0O)ceclo

Experimental Protocol: Synthesis of Ethyl Gentisate

The most common method for synthesizing ethyl gentisate is the Fischer-Speier esterification
of gentisic acid with ethanol using an acid catalyst. The following protocol is adapted from a
similar procedure for a related compound and is a standard method for this type of
transformation.[2][3]

Materials:

Gentisic acid (2,5-dihydroxybenzoic acid)

Absolute ethanol (reagent grade)

Concentrated sulfuric acid (H2SOa)

Sodium bicarbonate (NaHCOs3), 5% aqueous solution
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e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
e Diethyl ether or ethyl acetate

e Deionized water

e Round-bottom flask

» Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve gentisic acid in a large excess of absolute
ethanol (e.g., for 10 mmol of gentisic acid, use 50-100 mL of ethanol).

o Catalyst Addition: While stirring the solution, carefully add a catalytic amount of concentrated
sulfuric acid (e.g., 0.5 mL for a 10 mmol scale reaction) dropwise.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Let the reaction proceed for 4-6 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
e Solvent Removal: Remove the excess ethanol using a rotary evaporator.

o Extraction: Dissolve the residue in diethyl ether or ethyl acetate and transfer it to a
separatory funnel.
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» Washing: Wash the organic layer sequentially with deionized water, 5% sodium bicarbonate
solution (to neutralize the acid catalyst and remove any unreacted gentisic acid), and finally
with brine (saturated NaCl solution).

e Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Purification: Filter off the drying agent and evaporate the solvent under reduced pressure to
yield the crude ethyl gentisate. The product can be further purified by recrystallization from
a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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